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Compound of Interest

Compound Name: trans-3-Hydroxyhex-4-enoic acid

CAS No.: 26811-78-9

Cat. No.: B1626367

Get Quote

Molecule:trans-3-Hydroxyhex-4-enoic Acid (CAS: 26811-78-9) Primary Application:

Metabolic Flux Analysis & Toxicity Profiling in HMGCS2-Deficient Models Target Cells: Primary

Hepatocytes, HepG2, Patient-Derived Fibroblasts[1][2]

Introduction & Biological Relevance
trans-3-Hydroxyhex-4-enoic acid is a specific dicarboxylic acid metabolite that accumulates

during episodes of metabolic decompensation (e.g., fasting, catabolic stress) in patients with

HMGCS2 Deficiency.[1][2][3] HMGCS2 is the rate-limiting mitochondrial enzyme responsible

for converting Acetyl-CoA and Acetoacetyl-CoA into HMG-CoA, the precursor for ketone

bodies.[1][2][3][4]

When HMGCS2 is defective, the flux of Acetyl-CoA is diverted away from ketogenesis.[1][2]

This leads to the accumulation of alternative oxidation products, including trans-3-
Hydroxyhex-4-enoic acid and cis-5-hydroxyhex-2-enoic acid.[1][2] In cell culture, this

molecule serves two critical functions:
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Metabolomic Standard: A reference standard for quantifying aberrant flux in HMGCS2-

knockout (KO) or knockdown cell lines.[1][2]

Pathogenic Agent: A test compound to investigate "toxic metabolite" hypotheses—

determining if the accumulation of this acid contributes to the hepatomegaly (steatosis) or

encephalopathy observed in patients.[1][2]

Chemical Properties & Preparation
Critical Note: Commercial preparations may be listed as "homopolymers" due to the tendency

of hydroxy acids to form polyesters.[1][2] Ensure you are using the monomeric free acid for cell

culture.[1][2]

Property Specification

CAS Number 26811-78-9

Molecular Weight 130.14 g/mol

Solubility

Soluble in DMSO (>100 mg/mL), Ethanol (>100

mg/mL).[1][2] Sparingly soluble in water (acidic

pH).[1][2]

Stability
Light sensitive.[1][2] Hydroscopic. Store at

-20°C under inert gas (Argon/Nitrogen).

pKa
~4.5 (Carboxylic acid).[1][2] Will deprotonate at

physiological pH (7.4).[1][2]

Stock Solution Protocol (50 mM)
Solvent: Use sterile, cell-culture grade DMSO (Dimethyl Sulfoxide).[1][2]

Calculation: Dissolve 6.5 mg of trans-3-Hydroxyhex-4-enoic acid in 1.0 mL of DMSO.

Mixing: Vortex vigorously for 30 seconds. If the compound is in a polymeric form, mild

warming (37°C) and sonication (5 mins) may be required to hydrolyze/solubilize monomers.

[1][2]
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Storage: Aliquot into amber glass vials (avoid plastic if possible to prevent leaching) and

store at -20°C. Stable for 3 months.

Experimental Protocols
Workflow A: Metabolomic Profiling (GC-MS/LC-MS
Standard)
Objective: To quantify the production of trans-3-Hydroxyhex-4-enoic acid in HMGCS2-

deficient hepatocytes under ketogenic stress.[1][2]

Cell Model: HepG2 cells (Wild Type vs. HMGCS2 CRISPR KO).

Step-by-Step Methodology:

Seeding: Plate HepG2 cells in 6-well plates (

cells/well) in DMEM (High Glucose) + 10% FBS. Allow to attach overnight.

Ketogenic Induction (The "Fasting" Mimic):

Wash cells 2x with PBS.[1][2]

Switch to Ketogenic Media: DMEM (No Glucose), 2% BSA-conjugated Palmitate (or

Octanoate), 0.5 mM Carnitine, 1% FBS.[1][2]

Rationale: Glucose deprivation forces cells to rely on fatty acid oxidation (FAO).[1][2] In

KO cells, this block leads to metabolite accumulation.[1][2]

Spike-In Control (Calibration Curve):

Prepare a separate set of "blank" media tubes.[1][2]

Spike the trans-3-Hydroxyhex-4-enoic acid stock into the media to create a standard

curve: 0, 1, 5, 10, 50, 100 µM.[1][2]

Incubation: Incubate cells and standards for 24 hours at 37°C.

Extraction:
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Collect 500 µL of conditioned media.

Add 50 µL of Internal Standard (e.g.,

-labeled fatty acid or tropic acid).[1][2]

Acidify with HCl to pH < 2 (to protonate the acid for extraction).[1][2]

Extract with Ethyl Acetate (2x volume).[1][2] Evaporate and derivatize (BSTFA/TMCS) for

GC-MS analysis.

Data Analysis: Compare the peak area of the metabolite in KO cells vs. WT cells against the

generated standard curve.

Workflow B: Cytotoxicity & Mitochondrial Stress Assay
Objective: To determine if high concentrations of the metabolite cause mitochondrial

dysfunction (relevant to patient encephalopathy).[1][2]

Step-by-Step Methodology:

Preparation: Dilute the 50 mM DMSO stock into culture media to final concentrations of 10,

50, 100, 500, and 1000 µM. Ensure final DMSO concentration is < 0.5%.[1][2]

pH Check: At high concentrations (1 mM), the acid may lower media pH.[1][2] Verify pH is

7.4; adjust with dilute NaOH if necessary.

Treatment: Treat HepG2 or neuronal cells (e.g., SH-SY5Y) for 24 and 48 hours.[1][2]

Readout 1 (Viability): Perform MTT or CellTiter-Glo assay to assess general cytotoxicity.[1][2]

Readout 2 (Mitochondrial Function - Seahorse):

Perform a Mito Stress Test.[1][2]

Key Metric: Spare Respiratory Capacity.

Hypothesis: If the metabolite acts as a weak uncoupler or inhibits FAO enzymes, basal

respiration may rise (uncoupling) or maximal respiration may drop.[1][2]
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Pathway Visualization & Logic
The following diagram illustrates the metabolic blockage in HMGCS2 deficiency that leads to

the formation of trans-3-Hydroxyhex-4-enoic acid.[1][2]
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Caption: In HMGCS2 deficiency, the failure to synthesize HMG-CoA forces Acetoacetyl-CoA

and precursors into alternative pathways, generating specific organic acid markers like trans-3-
Hydroxyhex-4-enoic acid.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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